Cas no 2248347-06-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxo-5-(trifluoromethyl)-1,6-dihydropyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxo-5-(trifluoromethyl)-1,6-dihydropyridine-2-carboxylate
• CAS No: 2248347-06-8
• MF: C₁₅H₇F₃N₂O₅
• MW: 352.221694231033
• CID: 5993775
• PubChem ID: 165979826
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxo-5-(trifluoromethyl)-1,6-dihydropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248347-06-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxo-5-(trifluoromethyl)-1,6-dihydropyridine-2-carboxylate
• EN300-6518591

• Inchi： 1S/C15H7F3N2O5/c16-15(17,18)9-5-6-10(19-11(9)21)14(24)25-20-12(22)7-3-1-2-4-8(7)13(20)23/h1-6H,(H,19,21)
• InChI Key： AYYPAMBJSCIYCY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)NC1=O)(F)F

Computed Properties

• Exact Mass: 352.03070581g/mol
• Monoisotopic Mass: 352.03070581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxo-5-(trifluoromethyl)-1,6-dihydropyridine-2-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxo-5-(trifluoromethyl)-1,6-dihydropyridine-2-carboxylate (CAS No. 2248347-06-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxo-5-(trifluoromethyl)-1,6-dihydropyridine-2-carboxylate (CAS No. 2248347-06-8) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. This molecule features a unique combination of isoindole and dihydropyridine moieties, making it a subject of interest for researchers exploring novel drug candidates and functional materials. The presence of the trifluoromethyl group further enhances its bioactivity and stability, aligning with current trends in medicinal chemistry.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and binding affinity in drug development. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl scaffold is particularly noteworthy for its role in protease inhibition, a hot topic in the search for treatments targeting viral infections and cancer. Researchers are increasingly focusing on dihydropyridine derivatives for their cardiovascular benefits, and this compound's structural features position it as a promising candidate for further investigation.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxo-5-(trifluoromethyl)-1,6-dihydropyridine-2-carboxylate involves multi-step organic reactions, often starting from commercially available phthalic anhydride and trifluoromethylpyridine precursors. Advanced techniques such as microwave-assisted synthesis and catalytic fluorination are frequently employed to improve yield and purity, reflecting the growing emphasis on green chemistry and sustainable practices in the pharmaceutical industry.

From an application perspective, this compound has shown potential in the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. Its isoindole-1,3-dione core is structurally similar to several FDA-approved drugs, suggesting possible utility in drug repurposing strategies. Additionally, the electron-withdrawing trifluoromethyl group enhances the molecule's ability to interact with biological targets, a property highly sought after in modern drug design.

The market for specialty chemicals like 2248347-06-8 is expanding rapidly, driven by increased R&D investment in precision medicine and targeted therapies. Pharmaceutical companies are particularly interested in fluorinated heterocycles due to their improved pharmacokinetic profiles. This compound's unique structure makes it valuable for high-throughput screening libraries and fragment-based drug discovery programs.

Analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxo-5-(trifluoromethyl)-1,6-dihydropyridine-2-carboxylate typically involves HPLC-MS, NMR spectroscopy, and X-ray crystallography. These techniques confirm the compound's purity and structural integrity, which are critical for reliable research outcomes. The growing availability of computational chemistry tools has also facilitated virtual screening of this molecule against various biological targets.

Environmental and safety considerations for handling 2248347-06-8 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation systems are recommended during experimental work. The compound's stability under various conditions makes it suitable for long-term storage in research settings.

Future research directions for this compound may explore its potential in photodynamic therapy applications, given the light-sensitive properties of the isoindole-dione structure. The combination with nanoparticle delivery systems could further enhance its therapeutic potential, addressing current challenges in drug bioavailability. These innovative approaches align with the pharmaceutical industry's focus on targeted drug delivery and personalized medicine.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxo-5-(trifluoromethyl)-1,6-dihydropyridine-2-carboxylate represents an exciting area of research at the intersection of medicinal chemistry and material science. Its structural complexity and functional versatility make it a valuable building block for developing next-generation therapeutics and functional materials. As research continues to uncover new applications, this compound is poised to play an important role in advancing scientific innovation.